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Get Quote

The table below summarizes the key solubility data for CHIR-124, which is crucial for planning your

experiments [1] [2] [3].

Solvent Solubility Notes

DMSO ~7 mg/mL
(~16.7 mM)

Primary solvent for stock solutions. Hygroscopic DMSO can
significantly reduce solubility; use fresh, newly opened containers.
[1] [3].

Water Insoluble [1] [2] Not suitable for direct dissolution.

Ethanol Insoluble [1] [2] Not suitable for direct dissolution.

Preparation & Troubleshooting Guides

Preparing Stock Solutions

For in vitro work, DMSO is the recommended solvent. Follow these steps for the best results [1] [3]:

Warm the tube: Briefly warm the vial containing CHIR-124 and the DMSO to 37°C.

Use sonication: Place the vial in an ultrasonic bath for a short period to aid dissolution.
Concentration: Aim for a stock concentration of 7-25 mM (approximately 3-7 mg/mL).
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Storage: Aliquot and store stock solutions at -20°C or -80°C to maintain stability and avoid repeated

freeze-thaw cycles. Stored correctly, the stock solution is stable for at least one year at -20°C or two
years at -80°C [3].

Preparing for In Vivo Administration

If your research requires administration to animal models, you can use the following formulations to create a

homogeneous suspension for oral dosing [1] [3].

Protocol Solvents & Order of Addition Final Suspension

| Protocol 1 (Clear Solution) | 1. 10% DMSO 2. 40% PEG 300 3. 5% Tween 80 4. 45% Saline [3] | ≥ 0.71

mg/mL (1.69 mM) | | Protocol 2 (Clear Solution) | 1. 10% DMSO 2. 90% Corn Oil [3] | ≥ 0.71 mg/mL (1.69

mM) | | Supplier Protocol | Captisol (a specific formulation of sulfobutyl ether beta-cyclodextrin) [1] [2] | ≥

5 mg/mL |

Key Note on Preparation: When following these protocols, you must add the solvents one by one and in

the specified order. Ensure the mixture is a clear solution before adding the next solvent. Physical methods

like vortexing, sonication, or a warm water bath can be used to aid dissolving [1] [3].

Frequently Asked Questions

Q1: Why won't my CHIR-124 dissolve completely in DMSO, even at the suggested concentration? This

is most likely due to old or moisture-absorbing DMSO. CHIR-124 is sensitive to water content in the

solvent. Always use fresh, dry, newly opened DMSO for preparing your stock solutions [1] [3].

Q2: Can I use water or ethanol to dissolve CHIR-124? No, the technical datasheets consistently report

that CHIR-124 is insoluble in both water and ethanol [1] [2]. Attempting to use these solvents will not yield

a usable solution.

Q3: What is a typical working concentration for cell-based assays? Reported concentrations for in vitro

cytotoxicity assays vary by cell line but generally fall in the range of nanomolar to low micromolar (e.g.,

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/CHIR-124.html?srsltid=AfmBOopsjPHETVb6FmLzqY1i5t-fvWuy0bBnGTCiUxstOAAL8P3D8-HN
https://www.selleckchem.com/products/chir-124.html
https://www.medchemexpress.com/CHIR-124.html?srsltid=AfmBOopsjPHETVb6FmLzqY1i5t-fvWuy0bBnGTCiUxstOAAL8P3D8-HN
https://www.medchemexpress.com/CHIR-124.html?srsltid=AfmBOopsjPHETVb6FmLzqY1i5t-fvWuy0bBnGTCiUxstOAAL8P3D8-HN
https://www.medchemexpress.com/CHIR-124.html?srsltid=AfmBOopsjPHETVb6FmLzqY1i5t-fvWuy0bBnGTCiUxstOAAL8P3D8-HN
https://www.selleckchem.com/products/chir-124.html
https://www.selleckchem.com/datasheet/chir-124-S268301-DataSheet.html
https://www.selleckchem.com/products/chir-124.html
https://www.medchemexpress.com/CHIR-124.html?srsltid=AfmBOopsjPHETVb6FmLzqY1i5t-fvWuy0bBnGTCiUxstOAAL8P3D8-HN
https://www.smolecule.com/products/s548233?utm_src=pdf-body
https://www.smolecule.com/products/s548233?utm_src=pdf-body
https://www.selleckchem.com/products/chir-124.html
https://www.medchemexpress.com/CHIR-124.html?srsltid=AfmBOopsjPHETVb6FmLzqY1i5t-fvWuy0bBnGTCiUxstOAAL8P3D8-HN
https://www.smolecule.com/products/s548233?utm_src=pdf-body
https://www.smolecule.com/products/s548233?utm_src=pdf-body
https://www.selleckchem.com/products/chir-124.html
https://www.selleckchem.com/datasheet/chir-124-S268301-DataSheet.html
https://www.smolecule.com/products/s548233?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


0-2350 nM). The specific effective concentration depends on your cell type and whether CHIR-124 is used

alone or in combination with another agent like camptothecin [1] [2].

Q4: How is CHIR-124 used in a typical experimental workflow? CHIR-124 is often used in combination

with DNA-damaging agents to study checkpoint inhibition. The diagram below outlines a common workflow

from cell treatment to analysis.
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Typical workflow for a cell proliferation/cytotoxicity assay using CHIR-124 in combination with a

topoisomerase I poison [1] [2].

Q5: What is the core mechanism of action I should be aware of? CHIR-124 is a potent and selective

inhibitor of Checkpoint kinase 1 (Chk1). It abrogates DNA damage-induced cell cycle checkpoints (S and

G2-M), which can potentiate apoptosis, especially in p53-mutant cancer cells. The following diagram

illustrates its role in this pathway.
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Simplified mechanism of CHIR-124. By inhibiting Chk1, it prevents the degradation of cdc25A, forcing

damaged cells into mitosis and leading to apoptotic cell death [1] [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 8 Tech Support

https://www.smolecule.com/products/s548233?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/chir-124.html
https://www.selleckchem.com/datasheet/chir-124-S268301-DataSheet.html
https://www.medchemexpress.com/CHIR-124.html?srsltid=AfmBOopsjPHETVb6FmLzqY1i5t-fvWuy0bBnGTCiUxstOAAL8P3D8-HN
https://pubmed.ncbi.nlm.nih.gov/17255282/
https://www.smolecule.com/products/b548233#chir-124-solubility-issues
https://www.smolecule.com/products/b548233#chir-124-solubility-issues
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548233?utm_src=pdf-bulk
https://www.smolecule.com/products/s548233?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 8 / 8 Tech Support

https://www.smolecule.com/products/s548233?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

